Cas no 1804453-86-8 (2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine)

• Product Name: 2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine
• CAS No: 1804453-86-8
• MF: C₆H₃F₄NO
• MW: 181.087735414505
• CID: 4918247
• Update Time: 2025-10-28

2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine

• Inchi： 1S/C6H3F4NO/c7-2-1-3(12)11-6(10)4(2)5(8)9/h1,5H,(H,11,12)
• InChI Key： XXRDJUSIKWXQDC-UHFFFAOYSA-N
• SMILES： FC1=C(C(F)F)C(=CC(N1)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 281
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1

Additional information on 2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine

2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine: A Comprehensive Overview

The compound 2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1804453-86-8) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative is characterized by its unique structure, which includes fluorine atoms at the 2 and 4 positions, a difluoromethyl group at the 3 position, and a hydroxyl group at the 6 position. The presence of multiple fluorine atoms and a hydroxyl group introduces interesting electronic and steric properties, making this compound a subject of interest in both academic research and industrial development.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry due to their ability to modulate pharmacokinetic properties such as solubility, bioavailability, and metabolic stability. The difluoromethyl group in this compound adds further complexity to its electronic structure, potentially enhancing its interactions with biological targets. Researchers have explored the use of 2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine as a precursor for synthesizing bioactive molecules, including kinase inhibitors and receptor modulators.

In addition to its role in drug discovery, this compound has shown promise in materials science. The hydroxyl group at the 6 position can serve as a site for functionalization, enabling the creation of hybrid materials with tailored properties. For instance, it has been investigated as a building block for constructing coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage, catalysis, and sensing applications.

The synthesis of 2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine involves multi-step organic reactions that require precise control over reaction conditions. Key steps include nucleophilic aromatic substitution and fluorination processes. Recent advancements in catalytic methods have improved the efficiency and selectivity of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the behavior of fluorinated pyridines in natural systems is crucial. Studies have shown that such compounds can undergo biotransformation under specific conditions, potentially leading to the formation of less toxic byproducts. This knowledge is essential for assessing the environmental impact of compounds like 2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine and ensuring their sustainable use.

In conclusion, 2,4-Difluoro-3-(difluoromethyl)-6-hydroxypyridine (CAS No. 1804453-86-8) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery, materials science, and environmental chemistry. As research continues to uncover new properties and applications for this compound, its role in advancing scientific knowledge will undoubtedly grow.